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Compound of Interest

Compound Name: 2-Methyl-4-phenylpyrimidine

Cat. No.: B1583994

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Methyl-4-
phenylpyrimidine

Abstract

2-Methyl-4-phenylpyrimidine is a heterocyclic aromatic compound featuring a pyrimidine
core, a key scaffold in numerous biologically active molecules.[1][2] Accurate and
comprehensive structural elucidation is paramount for its application in medicinal chemistry and
materials science. This guide provides a detailed framework for the spectroscopic
characterization of 2-Methyl-4-phenylpyrimidine using a multi-technique approach, including
Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Mass Spectrometry
(MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. By integrating predicted data, established
methodologies, and field-proven insights, this document serves as a practical reference for
researchers engaged in the synthesis and analysis of pyrimidine derivatives.

Molecular Structure and Spectroscopic Implications

The structure of 2-Methyl-4-phenylpyrimidine (C11H10N2) consists of a pyrimidine ring
substituted with a methyl group at the C2 position and a phenyl group at the C4 position.[3]
Each component of this molecule—the pyrimidine ring, the phenyl ring, and the methyl group—
exhibits unique spectroscopic signatures that, when analyzed collectively, provide an
unambiguous confirmation of its identity and purity.
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o Pyrimidine Ring: A six-membered aromatic heterocycle with two nitrogen atoms at positions
1 and 3. The nitrogen atoms significantly influence the electronic environment, deshielding
adjacent protons and carbons.

e Phenyl Group: An aromatic substituent whose protons and carbons will appear in the
characteristic aromatic regions of NMR spectra. Its attachment to the pyrimidine ring creates
a conjugated 1t-system.

o Methyl Group: A simple alkyl substituent that will provide a distinct, upfield signal in the *H
NMR spectrum, serving as a key identifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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